1-((4-(Dimethylamino)pyrimidin-2-yl)methyl)-3-(3-(trifluoromethyl)phenyl)urea

• IUPAC Name: 1-[[4-(dimethylamino)pyrimidin-2-yl]methyl]-3-[3-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C15H16F3N5O/c1-23(2)13-6-7-19-12(22-13)9-20-14(24)21-11-5-3-4-10(8-11)15(16,17)18/h3-8H,9H2,1-2H3,(H2,20,21,24)
• InChI Key: PXQRONZPBSWLIR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC=C1)CNC(=O)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C15H16F3N5O
• Molecular Weight: 339.32 g/mol

Description

1-((4-(Dimethylamino)pyrimidin-2-yl)methyl)-3-(3-(trifluoromethyl)phenyl)urea, also known as Dovitinib, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. This compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Scientific Research Applications

Supramolecular Chemistry and Dimerization : The study by Beijer et al. (1998) explores the strong dimerization capabilities of ureidopyrimidinones through quadruple hydrogen bonding. This property makes these compounds useful as building blocks in supramolecular chemistry, enabling the formation of complex structures from simple components (Beijer, Sijbesma, Kooijman, Spek, & Meijer, 1998).

Synthetic Chemistry and Cyclization Reactions : Sokolenko et al. (2017) discuss the synthesis of CF3S(O)n-containing enaminones and their utility in producing 4(3H)-pyrimidones through reactions with amidines. This research highlights the versatility of pyrimidine derivatives in synthetic chemistry, enabling the creation of a wide range of heterocyclic compounds (Sokolenko, Yagupolskii, Kumanetska, Marrot, Magnier, Lipetskij, & Kalinin, 2017).

Chemical Synthesis : The work by Qiu-jin (2010) on the synthesis of 4-(4-Dimethylamino)phenyl-6-methyl-5-ethoxycarbonyl-3,4-dihydropyrimidin-2-one provides an example of how similar compounds are synthesized and the conditions under which these reactions are optimized. Such studies are fundamental in developing new chemical entities with potential applications in various fields (Peng Qiu-jin, 2010).

Herbicidal Applications : Babczinski et al. (1995) describe the synthesis and structure-activity relationships of substituted phenyltetrahydropyrimidinones, indicating their potential as preemergence herbicides. This research suggests the utility of pyrimidine derivatives in agriculture, particularly in the development of new herbicidal compounds (Babczinski, Blunck, Sandmann, Shiokawa, & Yasui, 1995).

Anticancer Activity : Abdellatif et al. (2014) investigated the synthesis and anticancer activity of new pyrazolo[3,4-d]pyrimidin-4-one derivatives. Their findings demonstrate the potential of pyrimidine and pyrazole derivatives in medicinal chemistry, especially in designing compounds with anticancer properties (Abdellatif, Abdelall, Abdelgawad, Ahmed, & Bakr, 2014).